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Compound of Interest

Compound Name:
3-(Aminomethyl)-2-methyloxolan-

3-ol

Cat. No.: B1528310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight and chemical formula for

the compound 3-(Aminomethyl)-2-methyloxolan-3-ol. Information available in public

chemical databases for this specific substituted oxolane is limited, suggesting it may be a novel

or less-documented chemical entity. The data presented herein is derived from its systematic

IUPAC name.

Molecular Structure and Formula
The chemical name "3-(Aminomethyl)-2-methyloxolan-3-ol" delineates a specific molecular

architecture. The "oxolan" base indicates a five-membered saturated ring containing one

oxygen atom, also known as tetrahydrofuran. The substituents are designated as follows:

A methyl group (-CH₃) at the 2-position.

A hydroxyl group (-OH) at the 3-position.

An aminomethyl group (-CH₂NH₂) at the 3-position.

Based on this structural information, the molecular formula is determined by summing the

constituent atoms. The analysis yields a molecular formula of C₆H₁₃NO₂.
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Molecular Weight
The molecular weight is calculated from the molecular formula using the standard atomic

weights of the constituent elements.

Carbon (C): 6 atoms × 12.011 u = 72.066 u

Hydrogen (H): 13 atoms × 1.008 u = 13.104 u

Nitrogen (N): 1 atom × 14.007 u = 14.007 u

Oxygen (O): 2 atoms × 15.999 u = 31.998 u

The calculated molecular weight of 3-(Aminomethyl)-2-methyloxolan-3-ol is 131.18 g/mol .

Data Summary
For ease of reference, the key quantitative data for 3-(Aminomethyl)-2-methyloxolan-3-ol are

summarized in the table below.

Property Value

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.18 g/mol

Constituent Atoms Carbon, Hydrogen, Nitrogen, Oxygen

Logical Derivation of Molecular Properties
The following diagram illustrates the logical workflow from the chemical nomenclature to the

determination of the molecular formula and weight.
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Chemical Nomenclature

Structural Components

Molecular Formula Derivation

Molecular Weight Calculation

3-(Aminomethyl)-2-methyloxolan-3-ol

Oxolane Ring (C4HnO)

deconstructs to

2-Methyl Group (-CH3)

deconstructs to

3-Hydroxyl Group (-OH)

deconstructs to

3-Aminomethyl Group (-CH2NH2)

deconstructs to

Molecular Formula:
C6H13NO2

sum of atoms sum of atoms sum of atoms sum of atoms

Molecular Weight:
131.18 g/mol

atomic weights

Click to download full resolution via product page

Caption: Logical workflow for deriving molecular formula and weight.

Experimental Protocols
As this technical guide is based on the theoretical analysis of the chemical structure derived

from its name, no experimental protocols for synthesis or analysis can be cited. Researchers

interested in this compound would need to develop and validate their own methodologies.
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[https://www.benchchem.com/product/b1528310#3-aminomethyl-2-methyloxolan-3-ol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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